Cas no 840531-00-2 (Benzonitrile, 3-[[(2-nitrophenyl)methyl]amino]-)

• Product Name: Benzonitrile, 3-[[(2-nitrophenyl)methyl]amino]-
• CAS No: 840531-00-2
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 1819011
• PubChem ID: 28580971
• Update Time: 2025-04-21

Benzonitrile, 3-[[(2-nitrophenyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[(2-nitrophenyl)methyl]amino]-
• 840531-00-2
• AKOS000254344
• DB-104926

• Inchi： 1S/C14H11N3O2/c15-9-11-4-3-6-13(8-11)16-10-12-5-1-2-7-14(12)17(18)19/h1-8,16H,10H2
• InChI Key： YNXMVOSQQCPDQK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CNC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 253.085126602g/mol
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.6Ų